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Understanding HPMC (Hypromellose) Drug Release

HPMC is a hydrophilic polymer widely used to control the release of active pharmaceutical ingredients

(APIs) from matrix tablets [1]. Its functionality is based on a combination of swelling, diffusion, and erosion

mechanisms.

Drug Release Mechanisms from HPMC Matrices

When an HPMC matrix tablet comes into contact with an aqueous medium (e.g., gastrointestinal fluids), the

following sequential processes occur [2]:

Water Penetration: Water diffuses into the tablet.

Gel Layer Formation: The HPMC polymer hydrates and swells, forming a viscous gel layer at the
tablet's surface.

Drug Release: The drug is released through a combination of:
Diffusion: The dissolved drug diffuses through the gel layer.

Erosion: The gel layer gradually erodes from the surface, releasing the drug and dissolved
polymer.

The rate of drug release is governed by factors such as the viscosity grade of HPMC, its concentration in the

formulation, and the solubility of the drug itself [3] [2].
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The diagram below illustrates this interconnected process.
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Key Factors Influencing HPMC Drug Release

The following table summarizes critical parameters that affect drug release from HPMC matrices, which are

essential for formulation scientists to control [1] [3] [4].

Parameter Impact on Drug Release Experimental Evidence

HPMC
Viscosity
Grade

Higher viscosity grades (e.g., K100M)
generally lead to slower drug release rates

compared to lower viscosity grades (e.g.,
K4M, K15M).

Studies show that changing the grade
from K15MCR to K100MCR had no

significant effect on the 24-hour
release profile of Ranitidine HCl,
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Parameter Impact on Drug Release Experimental Evidence

though differences are often observed

depending on the drug [4].

HPMC
Concentration

Increasing polymer concentration slows

down the drug release rate by forming a
thicker and more robust gel layer.

Formulations with higher HPMC

content demonstrated slower matrix
erosion and drug release kinetics [3].

For Ranitidine HCl, a sustained
release over 24 hours was achieved

with specific HPMC concentrations [4].

Drug Solubility The release mechanism is highly

dependent on drug solubility. Highly
soluble drugs may demonstrate a faster

initial release, while poorly soluble drugs
(BCS Class II) are released more slowly,

with their release profile significantly
improved by HPMC [1].

Research indicates that the matrix

erosion rate and drug release are
dependent on drug solubility [3].

HPMC is crucial for improving the
dissolution and bioavailability of poorly

soluble drugs [1].

Detailed Experimental Protocol

To provide context for the data in the table, here is a standard methodology for simultaneously quantifying

drug release and polymer erosion from HPMC matrices, as described in the research [3] [5].

1. Objective: To measure in vitro drug release and HPMC matrix erosion kinetics in a single

experiment.
2. Methodology:

Tablet Preparation: Manufacture HPMC-based matrix tablets using methods like direct
compression or dry granulation, containing the drug at various drug-to-polymer ratios [4].

Dissolution Test: Use a standard dissolution apparatus (e.g., USP Type II/paddle) with a
suitable medium (e.g., 0.01 N HCl for gastric condition simulation or buffer at pH 7.2) [3] [4].

Simultaneous Analysis:
Drug Release: At predetermined time intervals, collect samples and analyze the

concentration of dissolved drug using spectrophotometry or HPLC [3].
Polymer Erosion (Phenol-Sulphuric Acid Assay): Use the phenol-sulphuric acid assay

on the same dissolution samples to quantify the amount of HPMC dissolved in the
medium. This colorimetric method measures carbohydrate content [3] [5].
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Matrix Erosion (Gravimetric Analysis): Alternatively, retrieve the remaining tablet

matrix at different time points, dry it, and weigh it. The degree of erosion is calculated
based on the weight loss of the tablet [3].

3. Data Analysis: Correlate the drug release profile with the polymer dissolution and matrix erosion
profiles. Results typically show that the erosion rate is directly related to the drug release kinetics [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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